A rotationally-driven dynamic solid phase sodium bisulfite conversion disc for forensic epigenetic sample preparation†

Lab on a Chip Pub Date: 2023-11-27 DOI: 10.1039/D3LC00867C

Abstract

The approaches to forensic human identification (HID) are largely comparative in nature, relying upon the comparison of short tandem repeat profiles to known reference materials and/or database profiles. However, many profiles are generated from evidence materials that either do not have a reference material for comparison or do not produce a database hit. As an alternative to individualizing analysis for HID, researchers of forensic DNA have demonstrated that the human epigenome can provide a wealth of information. However, epigenetic analysis requires sodium [b with combining low line]i[s with combining low line]ulfite [c with combining low line]onversion (BSC), a sample preparation method that is time-consuming, labor-intensive, prone to contamination, and characterized by DNA loss and fragmentation. To provide an alternative method for BSC that is more amenable to integration with the forensic DNA workflow, we describe a rotationally-driven, microfluidic method for dynamic solid phase-BSC (dSP-BSC) that streamlines the sample preparation process in an automated format, capable of preparing up to four samples in parallel. The method permitted decreased incubation intervals by ∼36% and was assessed for relative DNA recovery and conversion efficiency and compared to gold-standard and enzymatic approaches.

Graphical abstract: A rotationally-driven dynamic solid phase sodium bisulfite conversion disc for forensic epigenetic sample preparation
A rotationally-driven dynamic solid phase sodium bisulfite conversion disc for forensic epigenetic sample preparation†
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